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Compound of Interest

Compound Name: G-5555

Cat. No.: B15602651 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation and storage of G-5555, a

potent and selective inhibitor of Group I p21-activated kinases (PAKs). Adherence to these

guidelines is crucial for ensuring the stability, solubility, and optimal performance of G-5555 in

various experimental settings.

Compound Information
Parameter Value

Molecular Weight 492.96 g/mol [1]

Molecular Formula C₂₅H₂₅ClN₆O₃[1][2]

CAS Number 1648863-90-4[1]

Appearance White solid[3]

Storage and Stability
Proper storage of G-5555 is essential to maintain its integrity and activity over time. It is

recommended to follow these guidelines for both the solid compound and its stock solutions.
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Solid Compound
Storage Condition Duration Notes

-20°C (powder) 3 to ≥ 4 years[2][4]
Store in a desiccated

environment.[3]

Stock Solutions
To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.

Storage Condition Solvent Duration

-80°C
DMSO or other suitable

solvents
6 months to 1 year[4][5]

-20°C
DMSO or other suitable

solvents
1 month[4][5]

Note: Always store solutions in tightly sealed containers to protect from moisture.[5]

Solubility
G-5555 exhibits solubility in various organic solvents but is insoluble in water and ethanol.[4]

The choice of solvent will depend on the specific experimental requirements. It is advisable to

use fresh, anhydrous solvents, as moisture can reduce the solubility of G-5555, particularly in

DMSO.[4]
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Solvent Concentration Notes

DMSO ≥ 99 mg/mL (200.82 mM)[4]

Use of fresh, moisture-free

DMSO is recommended.[4]

Gentle warming may aid

dissolution.[1]

DMSO 25 mg/mL[2]

DMSO
20 mM (with gentle warming)

[1]

DMSO ≥ 27 mg/mL (54.77 mM)[3]

1 eq. HCl 100 mM[1]

DMF 25 mg/mL[2]

DMSO:PBS (pH 7.2) (1:4) 0.2 mg/mL[2]

Experimental Protocols
The following protocols provide step-by-step instructions for preparing G-5555 solutions for

both in vitro and in vivo applications.

Preparation of a 10 mM DMSO Stock Solution (In Vitro)
This protocol describes the preparation of a concentrated stock solution for use in cell-based

assays.

Materials:

G-5555 powder

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:

Equilibrate the G-5555 vial to room temperature before opening.
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Weigh the desired amount of G-5555 powder. For 1 mL of a 10 mM stock solution, use 4.93

mg of G-5555.

Add the appropriate volume of fresh, anhydrous DMSO to the G-5555 powder.

Vortex the solution until the compound is completely dissolved. Gentle warming can be

applied if necessary.[1]

Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[4][5]

Preparation of an Aqueous Solution for In Vivo
Administration
This protocol details the preparation of a G-5555 formulation suitable for oral administration in

animal studies. This formulation should be prepared fresh before each use.[4]

Materials:

G-5555 DMSO stock solution (e.g., 99 mg/mL)[4]

PEG300

Tween-80

ddH₂O (double-distilled water)

Sterile tubes

Procedure (for 1 mL working solution):

To 400 µL of PEG300, add 50 µL of a 99 mg/mL G-5555 stock solution in DMSO.[4]

Mix thoroughly until the solution is clear.[4]

Add 50 µL of Tween-80 to the mixture and mix again until clear.[4]
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Add 500 µL of ddH₂O to bring the final volume to 1 mL.[4]

Use the resulting solution immediately for optimal results.[4]

Preparation of a Saline-Based Formulation for In Vivo
Use
This protocol provides a method for preparing a G-5555 solution using SBE-β-CD in saline,

which can achieve a concentration of ≥ 2.5 mg/mL.[5]

Materials:

G-5555 powder

DMSO

SBE-β-CD (Sulfobutylether-β-cyclodextrin)

Saline (0.9% NaCl in ddH₂O)

Sterile tubes

Procedure:

Prepare a 20% SBE-β-CD solution in saline.

Prepare a stock solution of G-5555 in DMSO.

Add the G-5555 DMSO stock solution to the 20% SBE-β-CD in saline to achieve a final

concentration of 10% DMSO.[5]

Mix until a clear solution is obtained.[5] This formulation can achieve a G-5555 concentration

of ≥ 2.5 mg/mL.[5]

Workflow and Signaling Pathway Diagrams
The following diagrams illustrate the general workflow for G-5555 solution preparation and

storage, as well as its established signaling pathway.
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G-5555 Preparation and Storage Workflow
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Caption: Workflow for the preparation and storage of G-5555 solutions.
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G-5555 Mechanism of Action
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Caption: G-5555 inhibits PAK1, preventing downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: G-5555 Solution
Preparation and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15602651#g-5555-solution-preparation-and-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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